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Compound Overview and Chemical Profile

The table below summarizes the key identifiers for the two compounds:

Property
Fluorapacin (bis(4-
fluorobenzyl)trisulfide)

bis(4-fluorobenzyl)disulfide

CAS Number 869811-23-4 [1] 405-31-2 [2]

Molecular
Formula

C₁₄H₁₂F₂S₃ [1] C₁₂H₈F₂S₂ [2]

Synonym(s) Bis[(4-fluorophenyl)methyl]
trisulfide [1]

bis(4-fluorophenyl) disulfide [2]

Molecular
Weight

Information missing 254.313 g/mol [2]

Chemical
Structure

Information missing C1=CC(=CC=C1F)SSC2=CC=C(C=C2)F [2]

Primary Role Promising new anticancer drug
candidate [3]

Pharmaceutical intermediate; Degradation product
of Fluorapacin [3] [2]
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Experimental Data on Fluorapacin

While a direct activity comparison is not available, extensive studies have been conducted on Fluorapacin,

which provide context for its potential superiority as a drug candidate.

Stability and Degradation

A stability-indicating HPLC method was used to evaluate Fluorapacin under various forced conditions [3].

Key findings are summarized below:

Stress Condition
Effect on Fluorapacin
Recovery

Identified Degradation Product(s)

Oxidative (30% H₂O₂) Verified oxidative stability

[3]

None substantial [3]

Strong Acid (1.0M HCl) No effect on recovery [3] None [3]

Strong Base (1.0M
NaOH)

Accelerated degradation [3] bis(4-fluorobenzyl)disulfide (A) and
bis(4-fluorobenzyl)tetrasulfide (B) [3]

Strong Light (4500 Lx, 10
days)

Substantial effect,
especially in finished

product [3]

Information missing

Elevated Temperature
(40°C & 60°C, 10 days)

No obvious impact [3] None [3]

Experimental Protocol for Stability: The forced degradation studies involved treating the active

pharmaceutical ingredient (API) and finished pharmaceutical product (FPP) of Fluorapacin under various

conditions, including acidic (1.0M HCl), basic (1.0M NaOH), oxidative (30% hydrogen peroxide), and

photolytic (strong light at 4500 Lx) environments. The resulting mixtures were then analyzed using a

stability-indicating HPLC method to quantify the recovery of Fluorapacin and the formation of its related

substances [3].
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The relationship between Fluorapacin and its degradation products can be visualized as follows:

Fluorapacin
(Bis(4-fluorobenzyl)trisulfide)

Forced Condition:
Strong Base (1.0M NaOH)

Disproportionation

Forced Condition:
Strong Light

Substantial Effect

Disulfide (A)
(bis(4-fluorobenzyl)disulfide)

Tetrasulfide (B)
(bis(4-fluorobenzyl)tetrasulfide) Other Degradation Products

Click to download full resolution via product page

Metabolism and Excretion

In vivo studies in rats identified two main metabolites of Fluorapacin after intravenous administration [4]:

p-Fluorohippuric acid (p-FHA)
p-Fluorobenzoic acid (p-FBA)

Experimental Protocol for Metabolite Identification and Determination: Urine was collected from rats

after intravenous administration of Fluorapacin. The metabolites were identified using GC-MS and HPLC.

A specific HPLC-UV method was developed and validated for the simultaneous quantification of p-FHA and

p-FBA in the urine samples. This method was successfully applied to study the urinary excretion over 48

hours [4].

The metabolic pathway and excretion are illustrated below:
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Intravenous Administration
(Fluorapacin) In Vivo Metabolism

Major Metabolite:
p-Fluorohippuric acid (p-FHA)

Metabolite:
p-Fluorobenzoic acid (p-FBA)

Excreted in Urine
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Research Implications and Data Gaps

The search results confirm that Fluorapacin is a promising anticancer agent with a well-documented

profile, including broad-spectrum anti-proliferative activity, in vivo efficacy in mouse models, and an

excellent safety profile [4]. Its stability and metabolic pathways have been rigorously characterized [3] [4].

However, bis(4-fluorobenzyl)disulfide is primarily documented as a degradation product of

Fluorapacin [3] and is commercially available for use as a general pharmaceutical intermediate [2]. The

search results do not contain experimental data comparing their anticancer potency, efficacy in cell lines or

animal models, or toxicity profiles.

Suggestions for Further Research

To conduct a meaningful comparison, you may need to explore the following:

Consult Specialized Databases: Direct experimental comparisons might be found in more
comprehensive scientific databases or patent literature that were not covered in this search.

Review Broader Literature on Trisulfides: Look for review articles on organic trisulfides and their
disulfide derivatives as anticancer agents, which might discuss structure-activity relationships (SAR)

and provide comparative insights.
Explore Cellular Signaling Pathways: Since natural compounds often exert effects by perturbing

multiple signaling pathways like NF-κB, MAPK, and Akt [5], investigating which specific pathways
these compounds modulate could provide a mechanistic basis for comparison.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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